Cas no 2391177-83-4 (4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride
• CAS No: 2391177-83-4
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 6302219
• PubChem ID: 154788528
• Update Time: 2025-05-20

4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2391177-83-4
• 4-[({3-[(pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride
• EN300-26582209
• Z2768269050
• 4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C19H21FN2O3S/c20-26(24,25)18-8-6-17(7-9-18)19(23)21-13-15-4-3-5-16(12-15)14-22-10-1-2-11-22/h3-9,12H,1-2,10-11,13-14H2,(H,21,23)
• InChI Key： LQNYTEPRQCNQIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1=CC=CC(=C1)CN1CCCC1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride

4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride: A Comprehensive Overview

The compound 4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride, identified by the CAS number 2391177-83-4, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its promising applications in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with tailored functionalities, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a sulfonyl fluoride group attached to a benzene ring, which is further substituted with a carbamoyl group. The carbamoyl group itself is connected to a phenyl ring that bears a pyrrolidine substituent. This intricate architecture endows the compound with unique electronic and steric properties, which are crucial for its intended applications. The presence of the pyrrolidine moiety introduces additional flexibility and reactivity, making it an attractive candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging state-of-the-art methodologies such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. Researchers have demonstrated that the compound can be synthesized through a multi-step process involving nucleophilic aromatic substitution, followed by functionalization of the intermediate products.

The unique combination of functional groups in this compound makes it an ideal precursor for the development of advanced materials. For instance, the sulfonyl fluoride group can act as a reactive site for further functionalization, enabling the creation of materials with tailored properties such as enhanced thermal stability, mechanical strength, and electrical conductivity. Recent studies have explored its potential as a building block for constructing high-performance polymers and hybrid materials, which could find applications in electronics, aerospace, and biomedical devices.

In addition to its synthetic applications, this compound has shown promise in catalysis and green chemistry. The pyrrolidine moiety within its structure can act as a chiral auxiliary, facilitating asymmetric synthesis of complex molecules. This has led to its use in enantioselective reactions, where high enantiomeric excess is required. Furthermore, the compound's reactivity towards nucleophiles makes it a valuable reagent in organic synthesis, particularly in the construction of bioactive molecules and drug candidates.

Recent research has also focused on understanding the environmental impact and biodegradation pathways of this compound. Studies have shown that under specific conditions, the compound undergoes hydrolysis to form less hazardous byproducts, making it more environmentally friendly compared to traditional synthetic reagents. This aligns with the growing emphasis on sustainable chemistry practices and green manufacturing processes.

In conclusion, 4-[({3-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)carbamoyl]benzene-1-sulfonyl fluoride (CAS No: 2391177-83-4) represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its versatile structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.